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Introduction

Simazine (2-chloro-4,6-bis(ethylamino)-1,3,5-triazine) is a widely utilized herbicide for

controlling broadleaf and grassy weeds in various agricultural crops.[1][2] Due to its

persistence in the environment and potential for translocation into plant tissues, robust and

sensitive analytical methods are crucial for monitoring its residues in crops to ensure food

safety and environmental quality.[2][3][4] Simazine functions as a selective systemic herbicide,

primarily absorbed through the roots and transported upwards within the plant's xylem, leading

to accumulation in apical meristems and leaves.[1] This document provides detailed protocols

for the quantitative analysis of simazine in plant tissues, covering sample preparation,

extraction, cleanup, and instrumental analysis.

Experimental Workflow
The general workflow for the quantitative analysis of simazine in plant tissues involves several

key steps, from sample collection to final data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

